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Get Quote

The table below summarizes the key quantitative data for the limiting apparent molar expansibility

((E_{\phi}^{0})) of Raltegravir Potassium in different aqueous solutions, as reported in a 2025 study [1].

Solution
Temperature
(K)

Limiting Apparent Molar Expansibility, (E_{\phi}^{0})
(x10⁻⁴ m³ mol⁻¹ K⁻¹)

Water 288.15 - 318.15 0.15 ± 0.04

Aqueous Potassium

Chloride (KCl)

288.15 - 318.15 0.31 ± 0.04

Aqueous α-Lactose 288.15 - 318.15 0.27 ± 0.04

Experimental Insights and Protocol

The data in the table above was derived from a detailed experimental study. Here is a summary of the

methodology and the key interaction insights from the research [1].

Experimental Protocol: The study measured densities, speed of sound, and viscosities of
Raltegravir potassium in water, aqueous KCl, and aqueous α-Lactose. The measurements were

taken at temperatures ranging from 288.15 K to 318.15 K at atmospheric pressure, over a drug
concentration range of 0.02 to 0.1 mol·kg⁻¹. The limiting apparent molar expansibility ((E_{\phi}^{0}))
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was calculated from the temperature dependence of the limiting apparent molar volume

((V_{\phi}^{0})) [1].
Interaction Characteristics: The positive values of (E_{\phi}^{0}) across all systems indicate the

presence of predominantly solute-solvent interactions. The higher expansibility in solutions
containing KCl or α-Lactose, compared to pure water, suggests that these co-solutes enhance the

interaction of Raltegravir potassium with water, potentially through ion-dipole and hydrophilic
interactions. This implies that Raltegravir potassium acts as a structure-breaking species in

these aqueous solutions [1].

Experimental and Data Analysis Workflow

The following diagram outlines the key experimental and computational workflow used in the study to

determine the thermodynamic properties, including the limiting apparent molar expansibility.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://link.springer.com/article/10.1007/s10953-025-01489-6
https://www.smolecule.com/products/s548945?utm_src=pdf-body
https://www.smolecule.com/products/s548945?utm_src=pdf-body
https://link.springer.com/article/10.1007/s10953-025-01489-6
https://www.smolecule.com/products/s548945?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Start: Experimental Setup

Measure Density, Speed
of Sound, Viscosity

Calculate Apparent
Molar Volume (Vφ)

Determine Limiting Apparent
Molar Volume (Vφ⁰)

Calculate Limiting Apparent
Molar Expansibility (Eφ⁰)

Analyze Solute-Solvent
& Solute-Solute Interactions

Click to download full resolution via product page

Context and Significance of Raltegravir Potassium

To fully appreciate the physico-chemical data, it is helpful to understand the drug's background.

Mechanism of Action: Raltegravir is a pioneering HIV-1 integrase inhibitor. It works by blocking the
strand transfer step of the viral integrase enzyme, thereby preventing the integration of viral DNA into

the host genome and stopping viral replication [2] [3].
Drug Form and Market: The potassium salt of Raltegravir is the active pharmaceutical ingredient

(API) used in formulations. The global market for this API is significant, driven by the ongoing need for
effective antiretroviral therapies [4].
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Ongoing Research: The study of its interaction characteristics in solution, as detailed above,

provides a foundation for further pharmaceutical development, including the design of novel analogs
with potentially enhanced efficacy and the exploration of drug repurposing opportunities for

conditions like inflammation and cancer [5] [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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